NVP-BVU972

• CAS No.: 1185763-69-2
• Product Name: NVP-BVU972
• Molecular Formula: C20H16N6
• Molecular Weight: 340.39
• IUPAC Name: 6-[[6-(1-methylpyrazol-4-yl)imidazo[1,2-b]pyridazin-3-yl]methyl]quinoline
• Standard InChI: InChI=1S/C20H16N6/c1-25-13-16(11-23-25)19-6-7-20-22-12-17(26(20)24-19)10-14-4-5-18-15(9-14)3-2-8-21-18/h2-9,11-13H,10H2,1H3
• Standard InChIKey: RNCNPRCUHHDYPC-UHFFFAOYSA-N
• SMILES: CN1C=C(C=N1)C2=NN3C(=NC=C3CC4=CC5=C(C=C4)N=CC=C5)C=C2
• Appearance: Solid powder
• Description: NVP-BVU972, also known as BVN-972, is a selective and potent inhibitor of c-Met with IC50 of 14 nM. BVN-972 displays IC50 values more than 1000 nM in other kinases such as the most closely related kinase recepteur d'origine nantais (RON).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NVP-BVU972; NVP-BVU 972; NVP-BVU-972; BVU-972; BVU 972; BVU972.
• Reference: 1: Shin JS, Hong SW, Moon JH, Kim JS, Jung KA, Kim SM, Lee DH, Kim I, Yoon SJ,; 2: Tiedt R, Degenkolbe E, Furet P, Appleton BA, Wagner S, Schoepfer J, Buck E,
• PubChem Compound: 44206063
• Last Modified: Nov 11 2021